Cas no 2004172-92-1 (2-hydroxy-2-methyl-3-(oxolan-2-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(oxolan-2-yl)propanoic acid
• CAS No: 2004172-92-1
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 6295874
• PubChem ID: 53854368
• Update Time: 2025-10-17

2-hydroxy-2-methyl-3-(oxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(oxolan-2-yl)propanoic acid
• 2004172-92-1
• SCHEMBL10340048
• EN300-1818407

• Inchi： 1S/C8H14O4/c1-8(11,7(9)10)5-6-3-2-4-12-6/h6,11H,2-5H2,1H3,(H,9,10)
• InChI Key： GSBMYOYDILEWLW-UHFFFAOYSA-N
• SMILES： O1CCCC1CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives

Additional information on 2-hydroxy-2-methyl-3-(oxolan-2-yl)propanoic acid

Compound CAS No 2004172-92-1: 2-Hydroxy-2-Methyl-3-(Oxolan-2-Yl)Propanoic Acid

The compound with CAS number 2004172-92-1, commonly referred to as 2-hydroxy-2-methyl-3-(oxolan-2-yl)propanoic acid, is a versatile organic compound with a unique chemical structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of carboxylic acids and features a hydroxyl group, a methyl group, and an oxolane (tetrahydrofuran) ring, making it a valuable molecule in various applications.

Recent studies have highlighted the potential of 2-hydroxy-2-methyl-3-(oxolan-2-yl)propanoic acid in the field of material science, particularly in the development of advanced polymers and biodegradable materials. Researchers have demonstrated that this compound can serve as a building block for synthesizing polyesters with enhanced mechanical properties and biocompatibility, making it a promising candidate for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In addition to its role in material science, CAS No 2004172-92-1 has also been explored in the pharmaceutical industry. Its ability to form stable ester linkages has led to its use as an intermediate in the synthesis of bioactive molecules, including antibiotics and anti-inflammatory agents. Recent advancements in asymmetric synthesis techniques have further expanded its utility by enabling the production of enantiomerically pure derivatives, which are crucial for drug development.

The chemical structure of 2-hydroxy-2-methyl-3-(oxolan-2-yl)propanoic acid plays a pivotal role in its reactivity and functionality. The presence of the oxolane ring introduces rigidity and stability to the molecule, while the hydroxyl and methyl groups provide sites for further functionalization. This combination of structural features makes it an ideal substrate for various organic transformations, including esterifications, amidations, and cyclizations.

From an environmental perspective, there is growing interest in utilizing CAS No 2004172-92-1 as a sustainable alternative to traditional petrochemical-based compounds. Its biodegradability and compatibility with eco-friendly manufacturing processes align with global efforts to reduce carbon footprints and promote green chemistry.

In conclusion, the compound cas no 8886566, or cas no 8886566, stands at the forefront of modern chemical research due to its diverse applications and unique chemical properties. As scientific advancements continue to unfold, this compound is expected to pave the way for innovative solutions across multiple industries, solidifying its position as a key player in contemporary chemistry.